Cas no 1361534-69-1 (2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361534-69-1
• MF: C₁₂H₄Cl₄F₃N
• MW: 360.974069595337
• CID: 4967920
• Update Time: 2025-07-20

2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl4F3N/c13-7-1-5(2-8(14)11(7)16)6-3-9(12(17,18)19)20-10(15)4-6/h1-4H
• InChI Key： VUMMMWNQADMZSP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(N=C(C(F)(F)F)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

Introduction to 2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361534-69-1)

2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1361534-69-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple halogen substituents—chlorine and fluorine—enhances its reactivity and potential utility in synthetic chemistry.

The structural features of 2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine make it a versatile intermediate in the synthesis of various biologically active molecules. The trichlorophenyl group at the 4-position and the trifluoromethyl group at the 6-position contribute to its electronic properties, influencing its interaction with biological targets. Such structural motifs are frequently employed in medicinal chemistry due to their ability to modulate pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in halogenated pyridines as key building blocks in drug discovery. The electron-withdrawing nature of fluorine and chlorine atoms can enhance metabolic stability and binding affinity to biological receptors. For instance, 2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine has been explored as a precursor in the development of novel compounds targeting neurological disorders. Its incorporation into more complex molecules has shown promise in preclinical studies, particularly in modulating neurotransmitter pathways.

The agrochemical industry has also leveraged the properties of this compound for the design of advanced pesticides and herbicides. The halogenated pyridine core is known to exhibit potent activity against a range of pests by interfering with essential enzymatic processes. Research indicates that derivatives of 2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine exhibit improved efficacy and environmental compatibility compared to traditional chemical formulations.

From a synthetic chemistry perspective, 2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine serves as a valuable scaffold for exploring novel reaction pathways. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to tailor molecular properties for specific applications. Advances in catalytic methods have further enhanced the accessibility of this compound, reducing synthetic hurdles and costs.

Recent studies have highlighted the role of 2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine in the development of next-generation materials with applications beyond pharmaceuticals and agrochemicals. Its unique electronic and steric properties make it suitable for use in organic electronics and photovoltaic devices. By integrating halogenated pyridines into conductive polymers or liquid crystals, researchers aim to improve device performance and durability.

The safety and regulatory aspects of handling 2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine are also critical considerations. While not classified as a hazardous substance under current regulations, proper handling protocols must be followed to ensure worker safety and environmental protection. Storage conditions should minimize exposure to moisture and incompatible chemicals to prevent degradation or unintended reactions.

In conclusion, 2-Chloro-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361534-69-1) represents a significant compound in modern chemical research. Its structural versatility and functional attributes have positioned it as a cornerstone in drug discovery, agrochemical innovation, and material science applications. As research continues to uncover new possibilities for this molecule, its importance is likely to grow further within the scientific community.